N-(4-{[(4-fluorophenyl)amino]sulfonyl}phenyl)-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-(4-fluorophenyl)-4-[(4-methylsulfanylphenyl)sulfonylamino]benzenesulfonamide
• InChI: InChI=1S/C19H17FN2O4S3/c1-27-17-8-12-19(13-9-17)29(25,26)22-16-6-10-18(11-7-16)28(23,24)21-15-4-2-14(20)3-5-15/h2-13,21-22H,1H3
• InChI Key: HMHQLGJFQRRNSC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O4S3
• Molecular Weight: 452.5 g/mol

Description

N-(4-{[(4-fluorophenyl)amino]sulfonyl}phenyl)-4-(methylthio)benzenesulfonamide, commonly known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including biochemistry and pharmacology. FSBA is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

FSBA has been extensively studied for its potential applications in various fields, including biochemistry and pharmacology. In biochemistry, FSBA has been used as a probe to study protein-protein interactions and enzyme activity. It has been shown to react with cysteine residues in proteins, leading to the formation of stable adducts. In pharmacology, FSBA has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. It has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in disease progression.

Mechanism of Action

The mechanism of action of FSBA involves its reaction with cysteine residues in proteins, leading to the formation of stable adducts. This reaction can lead to the inhibition of enzyme activity and protein-protein interactions. FSBA has been shown to react with various proteins, including tubulin, glyceraldehyde-3-phosphate dehydrogenase, and peroxiredoxin. The formation of FSBA-protein adducts can also lead to changes in protein conformation and stability, which can affect protein function.
Biochemical and Physiological Effects
FSBA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that FSBA can inhibit the activity of certain enzymes, including tubulin tyrosine ligase and glyceraldehyde-3-phosphate dehydrogenase. FSBA has also been shown to induce cell death in cancer cells and inhibit the growth of tumor xenografts in mice. In addition, FSBA has been shown to have anti-inflammatory effects by inhibiting the activity of certain signaling pathways, including nuclear factor-kappa B and mitogen-activated protein kinases.

Advantages and Limitations for Lab Experiments

FSBA has several advantages for lab experiments, including its ability to selectively react with cysteine residues in proteins, its stability, and its ease of synthesis. However, FSBA also has some limitations, including its potential toxicity and its reactivity with other nucleophiles, such as glutathione. Careful optimization of reaction conditions and the use of appropriate controls are necessary to ensure the specificity and reproducibility of experiments using FSBA.

Future Directions

There are several future directions for research on FSBA. One direction is to further investigate its potential applications in cancer therapy and other diseases. Another direction is to develop new methods for the synthesis of FSBA and its derivatives. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of FSBA and to identify specific protein targets for FSBA. Finally, the development of new probes and methods for the detection of FSBA-protein adducts could facilitate the study of protein function and protein-protein interactions.